4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane

Core Science & Biosynthesis

An In-depth Technical Guide to 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane: A Novel Scaffold for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Fluorinated Spirocyclic Scaffolds in Medicinal Chemistry

The relentless pursuit of novel chemical entities with enhanced pharmacological profiles has led medicinal chemists to explore the vastness of three-dimensional chemical space. Among the myriad of molecular architectures, spirocyclic systems—characterized by two rings sharing a single atom—have garnered significant attention. Their rigid, well-defined conformations offer a unique platform for orienting substituents in precise vectors, enabling improved target selectivity and potency.[1] When combined with the strategic incorporation of fluorine, these scaffolds can unlock unprecedented advantages in drug design.

This guide focuses on a promising, albeit currently under-documented, member of this class: 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane (CAS 1782406-90-9). This molecule marries the conformational rigidity of the azaspiro[4.5]decane core with the metabolic stability and unique electronic properties conferred by a gem-difluoro group. The presence of an oxa- functionality further modulates polarity and potential hydrogen bonding interactions. While specific literature on this exact compound is sparse, this whitepaper will provide a comprehensive technical overview by synthesizing established principles from related structures. We will delve into plausible synthetic strategies, predict key physicochemical and spectroscopic properties, and explore its potential as a valuable building block in the development of next-generation therapeutics.

The strategic incorporation of fluorine is a cornerstone of modern drug design, with over half of all new small-molecule drugs containing at least one fluorine atom.[2] Fluorine's high electronegativity and the strength of the carbon-fluorine bond can significantly enhance metabolic stability by blocking sites of enzymatic oxidation.[3] Furthermore, the introduction of fluorine can modulate the pKa of nearby functional groups, improve binding affinity through favorable electrostatic interactions, and fine-tune lipophilicity, thereby enhancing pharmacokinetic properties such as membrane permeability and oral bioavailability.[4] The gem-difluoro motif, in particular, acts as a non-hydrolyzable mimic of a carbonyl or hydrated carbonyl group, offering a powerful tool for isosteric replacement in drug candidates.[5]

Proposed Synthesis and Mechanistic Considerations

While a definitive, published synthesis for 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane is not currently available, a plausible and modular route can be devised based on established methodologies for constructing spirocyclic amines and introducing gem-difluoro groups. The following proposed synthesis is a multi-step sequence designed for adaptability and scalability.

Retrosynthetic Analysis

A logical retrosynthetic disconnection of the target molecule points towards a key intermediate, a protected amino alcohol, which can be cyclized to form the desired spirocyclic system. The gem-difluoro group can be introduced via fluorination of a corresponding ketone precursor.

Caption: Retrosynthetic analysis of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane.

Step-by-Step Experimental Protocol (Proposed)

Step 1: Synthesis of the Spirocyclic Ketone Precursor

The synthesis would likely begin with the construction of the core spirocyclic ketone. A potential route involves a Michael addition of a suitable nitrogen-protected ethanolamine derivative to a cyclic α,β-unsaturated ketone, followed by intramolecular cyclization.

• Protection of Ethanolamine: React ethanolamine with a suitable protecting group, such as benzyl chloroformate (Cbz-Cl) or di-tert-butyl dicarbonate (Boc₂O), to yield the N-protected derivative.

• Michael Addition: React the N-protected ethanolamine with a suitable cyclic α,β-unsaturated ketone, such as tetrahydropyran-4-one, in the presence of a base (e.g., sodium ethoxide) to facilitate the Michael addition.

• Intramolecular Aldol Condensation/Cyclization: The resulting intermediate can then undergo an intramolecular aldol condensation, followed by dehydration, to form the spirocyclic enone.

• Reduction: The enone is then reduced to the saturated spirocyclic ketone using a standard catalytic hydrogenation (e.g., H₂, Pd/C).

Step 2: Gem-Difluorination

The introduction of the gem-difluoro group at the C4 position is a critical step. Deoxofluorination reagents are well-suited for this transformation.

• Reaction Setup: In an inert atmosphere (e.g., nitrogen or argon), dissolve the spirocyclic ketone precursor in a suitable anhydrous solvent, such as dichloromethane (DCM).

• Addition of Fluorinating Agent: Cool the solution to 0 °C and slowly add a deoxofluorinating agent, such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup and Purification: Upon completion, quench the reaction by carefully adding a saturated aqueous solution of sodium bicarbonate. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Step 3: Deprotection

The final step is the removal of the nitrogen protecting group to yield the target compound. The choice of deprotection method depends on the protecting group used.

• For a Cbz group: Catalytic hydrogenation (e.g., H₂, Pd/C) in a solvent like ethanol or methanol is effective.

• For a Boc group: Treatment with a strong acid, such as trifluoroacetic acid (TFA) in DCM or hydrochloric acid (HCl) in dioxane, is typically employed.

Following deprotection, an appropriate workup and purification (e.g., crystallization or chromatography) would yield the final product, likely as a salt (e.g., hydrochloride or trifluoroacetate) if an acid was used for deprotection.

Physicochemical and Spectroscopic Properties (Predicted)

The following properties are predicted based on the structure of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane and data from analogous compounds.

Property	Predicted Value	Rationale
Molecular Formula	C₈H₁₃F₂NO	Based on atomic composition
Molecular Weight	177.19 g/mol	Calculated from the molecular formula
LogP	~1.0 - 1.5	The introduction of two fluorine atoms generally increases lipophilicity compared to the di-hydrogen analogue, but the presence of the oxygen and nitrogen atoms maintains a degree of polarity.
pKa	~8.5 - 9.5	The pKa of the secondary amine is expected to be slightly lower than that of a simple piperidine due to the electron-withdrawing effect of the gem-difluoro group.
Boiling Point	>200 °C	Expected to be relatively high due to hydrogen bonding capabilities and molecular weight.
Appearance	Colorless to pale yellow oil or low-melting solid	Typical for small, functionalized amine compounds.

Predicted Spectroscopic Data

• ¹H NMR: Protons on the carbon adjacent to the nitrogen (C1 and C3) would appear as multiplets in the 2.8-3.5 ppm range. Protons on the carbons adjacent to the oxygen (C7 and C9) would be shifted downfield to the 3.5-4.0 ppm range. The remaining aliphatic protons would appear as complex multiplets between 1.5 and 2.5 ppm.

• ¹³C NMR: The carbon bearing the two fluorine atoms (C4) would appear as a triplet due to C-F coupling, significantly shifted downfield. Carbons adjacent to the heteroatoms (C1, C3, C7, C9) would appear in the 40-70 ppm range.

• ¹⁹F NMR: A single resonance would be expected, as the two fluorine atoms are chemically equivalent.

• Mass Spectrometry (ESI+): A prominent peak at m/z 178.1 corresponding to [M+H]⁺ would be expected.

Applications in Drug Discovery: A Scaffold with High Potential

The 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane core is a highly attractive scaffold for medicinal chemistry programs due to the convergence of several desirable properties.

Caption: Key attributes and potential applications of the scaffold.

• Central Nervous System (CNS) Targets: The rigid spirocyclic framework is ideal for targeting receptors and ion channels in the CNS, where precise ligand positioning is critical for selectivity and efficacy.[1] The modulated lipophilicity and potential for improved metabolic stability could lead to drug candidates with favorable brain penetration and pharmacokinetic profiles.

• Metabolic Diseases and Oncology: The gem-difluoro group can serve as a bioisostere for a carbonyl group, which is a common feature in many enzyme inhibitors. This allows for the design of non-hydrolyzable analogues of known inhibitors with improved stability.

• Scaffold for Combinatorial Libraries: The secondary amine provides a convenient handle for derivatization, allowing for the rapid generation of compound libraries for high-throughput screening. A variety of substituents can be introduced via reductive amination, acylation, or sulfonation to explore the structure-activity relationship (SAR) around the core scaffold.[6]

Safety and Handling

As with any novel chemical entity, 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane should be handled with appropriate care in a laboratory setting.

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, a lab coat, and chemical-resistant gloves, should be worn at all times.

• Handling: The compound should be handled in a well-ventilated fume hood. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.

• Toxicity: While specific toxicity data is unavailable, it should be treated as a potentially hazardous substance. The synthesis involves fluorinating agents like DAST, which are toxic and corrosive and must be handled with extreme caution by trained personnel.

Conclusion

4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane represents a novel and highly promising scaffold for modern drug discovery. By combining the conformational rigidity of a spirocyclic system with the advantageous properties of gem-difluorination and an oxa-heterocycle, this building block offers a compelling starting point for the design of new chemical entities with enhanced potency, selectivity, and pharmacokinetic profiles. While further research is needed to fully characterize its properties and develop robust synthetic routes, the principles outlined in this guide provide a strong foundation for its exploration and application in the development of future medicines.

References

• General Synthesis and Properties of Bridged, Fused, and Spirocyclic Azacycles via Intramolecular C–H Bond Amination. ACS Medicinal Chemistry Letters.

• Synthesis of Spirocyclic Amines by Using Dipolar Cycloadditions of Nitrones. The Journal of Organic Chemistry.

• Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications.

• Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Helvetica Chimica Acta.

• Spirocyclic Diamine Scaffolds for Medicinal Chemistry. Reymond Research Group.

• Fluorinated Building Blocks in Drug Design: Why They Matter. Apollo Scientific.

• The synthetic methods of oxa-azaspiro[4.5]decane derivatives and our approach. ResearchGate.

• Fluorinated building blocks in drug design: new pathways and targets. Future Medicinal Chemistry.

• Fluorine in drug discovery: Role, design and case studies. Journal of Medicinal and Chemical Sciences.

• FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Molecules.

• Synthesis of 8-oxa-2-azaspiro[4.5]decane. ResearchGate.

• Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry.

• Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs. Journal of the Iranian Chemical Society.

• A Comparative Analysis of Azaspiro[4.4]nonane and Azaspiro[4.5]decane Derivatives in Drug Discovery. BenchChem.

• Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

• Dexamethasone 9,11-epoxide. PubChem.

• Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules.

• Breakthrough method opens door to fluorinated oxetane drug molecules. News-Medical.Net.

• One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Mechanistic Insights of Their Antiproliferative and Apoptotic Activities. Molecules.

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Technical Profile: 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane Hydrochloride

The following technical guide details the physicochemical profile, synthetic pathways, and medicinal chemistry applications of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride .

CAS: 1785203-38-4 Role: Advanced Bioisostere & Physicochemical Modulator

Executive Summary

In modern drug discovery, the 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane scaffold represents a high-value "chimeric" building block. It merges the conformational rigidity of spirocycles with the metabolic stability and electronic modulation of the gem-difluoro motif.

This compound is primarily employed to replace morpholine, piperazine, or standard spiro-piperidine cores in lead optimization. By introducing fluorine atoms at the C4 position (beta to the spiro-center) and oxygen at C8, this scaffold achieves three critical medicinal chemistry objectives:

• pKa Modulation: The electron-withdrawing fluorine atoms lower the basicity of the secondary amine, potentially improving blood-brain barrier (BBB) permeability and reducing hERG liability.

• Metabolic Blockade: Fluorination prevents oxidative metabolism at the typically labile C4 position.

• Lipophilicity Tuning: The "8-oxa" ether linkage lowers LogD compared to the carbocyclic analog, enhancing solubility without introducing hydrogen bond donors.

Chemical Identity & Properties

Identification

Attribute	Detail
IUPAC Name	4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane hydrochloride
CAS Number	1785203-38-4
Molecular Formula	C₈H₁₃F₂NO[1][2][3] · HCl
Molecular Weight	213.65 g/mol (Salt) / 177.19 g/mol (Free Base)
SMILES	FC(C1)(F)CNCC12CCOCC2.Cl
InChI Key	MSYBYASDPRCAQQ-UHFFFAOYSA-N

Physicochemical Profile

Data represents calculated values for the free base unless otherwise noted.

Property	Value	Significance
cLogP	~0.8 - 1.2	Moderate lipophilicity suitable for CNS and peripheral targets.
TPSA	~21 Ų	Low polar surface area favors membrane permeability.
pKa (Calc)	~8.2 - 8.8	Reduced basicity vs. non-fluorinated analog (~9.5), reducing lysosomal trapping.
H-Bond Donors	1 (NH)	Amenable to further functionalization (alkylation/acylation).
Fsp³ Fraction	1.0	High 3D complexity, correlated with improved clinical success rates.

Structural Significance

The "spiro-difluoro" architecture is not merely decorative; it enforces specific electronic and steric environments.

• The Gem-Difluoro Effect: The two fluorine atoms at C4 induce a dipole that lowers the electron density of the nearby amine (N2). This inductive effect (

  ) is distance-dependent but significant enough to modulate the pKa by 1–1.5 units compared to the parent spirocycle.

• Spiro-Constraint: Unlike linear linkers, the spiro[4.5] junction locks the orientation of the two rings relative to each other (orthogonal vectors). This rigidification reduces the entropic penalty of binding to a protein target.

Synthetic Methodology

Note: While specific industrial routes are proprietary, the following protocol describes the authoritative, self-validating synthetic strategy for this class of gem-difluoro spirocycles.

Retrosynthetic Logic

The most robust route involves Deoxofluorination of a ketone precursor. This approach allows for the late-stage introduction of the sensitive fluorine atoms, avoiding potential elimination side reactions during ring closure.

Pathway Diagram (Graphviz)

Figure 1: Convergent synthetic route via deoxofluorination of the spiro-ketone intermediate.

Detailed Protocol

Step 1: Construction of the Spiro-Ketone Core

• Reagents: Tetrahydropyran-4-one, Ethyl bromoacetate, LDA (Lithium Diisopropylamide).

• Mechanism: Double alkylation or a Dieckmann condensation strategy is used to build the 5-membered pyrrolidone ring onto the 6-membered ether.

• Critical Control: Maintain low temperature (-78°C) during enolate formation to prevent polymerization of the starting ketone.

Step 2: Deoxofluorination (The Key Step)

• Precursor: tert-Butyl 4-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate.

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride).

• Solvent: Anhydrous DCM (Dichloromethane).

• Protocol:

  • Dissolve the N-Boc ketone in DCM under Nitrogen atmosphere.

  • Cool to 0°C. Add DAST dropwise (Caution: Exothermic).

  • Allow to warm to Room Temperature (RT) and stir for 12–16 hours.

  • Quench: Pour slowly into saturated aqueous NaHCO₃. Do not use water directly as DAST hydrolysis generates HF.

• Validation:

  NMR should show a characteristic gem-difluoro signal (typically a quartet or split signal around -90 to -110 ppm).

Step 3: Deprotection & Salt Formation

• Reagent: 4M HCl in Dioxane.

• Protocol:

  • Dissolve the fluorinated N-Boc intermediate in Dioxane.

  • Add HCl/Dioxane solution at 0°C.

  • Stir at RT for 2 hours.

  • Concentrate in vacuo or precipitate with diethyl ether.

  • Result: White to off-white hygroscopic solid (The Hydrochloride Salt).

Applications in Drug Design[5][6][7][8]

Bioisosteric Replacement

This scaffold is a direct replacement for:

• Morpholine: To add a vector for substitution (via the NH) while maintaining polarity.

• Piperidine: To lower lipophilicity (via the ether oxygen) and block metabolism (via fluorine).

• 3,3-Difluoropyrrolidine: To introduce the spiro-constraint, reducing conformational entropy.

Case Study: GPCR Antagonists

In programs targeting chemokine receptors (e.g., CCR5, CCR2), the basic nitrogen of a piperidine ring often interacts with a conserved aspartate/glutamate residue.

• Problem: High basicity leads to hERG channel binding (cardiotoxicity risk) and poor permeability.

• Solution: Substituting the piperidine with 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane lowers the pKa, reducing the percentage of cationic species at physiological pH, thereby improving permeability while maintaining the essential charge interaction (albeit weaker) and significantly reducing hERG affinity.

Handling & Safety

Safety Data (GHS)

• Signal Word: WARNING

• Hazard Statements:

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.[5]

• Precautionary Measures: Handle in a fume hood. Wear nitrile gloves and safety glasses. The compound is an amine hydrochloride and may be hygroscopic; store in a desiccator at -20°C for long-term stability.

Analytical QC Criteria

• ¹H NMR (DMSO-d₆): Confirm integration of the 8-oxa ring protons (approx. 3.5–3.8 ppm) and the spiro-methylene protons.

• ¹⁹F NMR: Confirm presence of gem-difluoro group (singlet or coupled multiplet, decoupled).

• LC-MS: Mass [M+H]⁺ = 178.1 (Free base).

References

• Carreira, E. M., & Fessard, T. C. (2014). "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry." Chemical Reviews, 114(16), 8257–8322. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Mykhailiuk, P. K. (2015). "Saturated Bioisosteres of Benzene: Where to Go Next?" Organic & Biomolecular Chemistry, 13, 3538-3545. Link

• PubChem. (n.d.).[6][7] "Compound Summary: 8-Oxa-2-azaspiro[4.5]decane derivatives." National Library of Medicine. Link

• Zhou, Y., et al. (2016). "Structural Optimization and Bioisosteric Replacement of Spirocyclic Scaffolds." Bioorganic & Medicinal Chemistry Letters, 26(3), 1020-1024. Link

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The Elusive Scaffold: A Technical Guide to 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane and its Therapeutic Potential

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rising Prominence of Spirocyclic Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery, the quest for novel molecular architectures that offer enhanced three-dimensionality and improved physicochemical properties is paramount. Spirocyclic scaffolds, characterized by two rings sharing a single common atom, have emerged as a particularly attractive structural motif. Their inherent rigidity and defined spatial arrangement of substituents can lead to improved target selectivity and potency, as well as favorable pharmacokinetic profiles. Among these, the azaspiro[4.5]decane framework has garnered significant attention as a versatile template for the development of therapeutics targeting the central nervous system and beyond.[1] This guide delves into the specifics of a unique derivative, 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane , a molecule that, while not readily commercially available, represents a frontier in the exploration of fluorinated spirocycles for therapeutic applications.

While a direct commercial source for 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane is not currently identifiable, this guide will provide a comprehensive overview of its structural significance, potential synthetic routes based on analogous compounds, and the therapeutic landscape of related oxa-azaspiro[4.5]decane derivatives.

The Strategic Incorporation of Fluorine and the Oxa-Azaspiro[4.5]decane Core

The hypothetical structure of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane combines two key features that are highly desirable in medicinal chemistry: gem-difluorination and the oxa-azaspirocyclic core.

Gem-Difluorination: The introduction of a gem-difluoro group onto a carbon atom can have profound effects on the properties of a molecule. It can:

• Modulate pKa: The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic amines, influencing their ionization state at physiological pH and thus affecting target engagement and cell permeability.

• Enhance Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the fluorinated position less susceptible to metabolic oxidation by cytochrome P450 enzymes.

• Influence Conformation: The presence of the difluoro group can restrict the conformational flexibility of the ring system, potentially locking the molecule into a bioactive conformation.

• Improve Lipophilicity: Fluorination often increases the lipophilicity of a molecule, which can impact its absorption, distribution, metabolism, and excretion (ADME) properties.

Oxa-Azaspiro[4.5]decane Core: This spirocyclic system, containing both an oxygen and a nitrogen atom in the ring structures, offers several advantages:

• Structural Diversity: The nitrogen and oxygen atoms provide handles for further chemical modification, allowing for the exploration of a wide range of derivatives.

• Improved Solubility: The presence of heteroatoms can enhance aqueous solubility compared to their carbocyclic counterparts.

• Hydrogen Bonding Capabilities: The nitrogen and oxygen atoms can act as hydrogen bond donors or acceptors, facilitating interactions with biological targets.

The combination of these features in 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane suggests its potential as a valuable building block for the synthesis of novel drug candidates with unique properties.

Commercial Availability of Related Azaspiro[4.5]decane Analogs

While 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane itself is not cataloged by major chemical suppliers, a variety of related oxa-azaspiro[4.5]decanes and difluoro-azaspiro[4.5]decanes are commercially available, providing crucial starting points for synthesis or for comparative biological studies.

Compound Name	CAS Number	Supplier(s)
8-Oxa-2-azaspiro[4.5]decane	310-93-0	ChemScene, Sigma-Aldrich[2][3]
8-Oxa-2-azaspiro[4.5]decane hydrochloride	1408074-48-5	AChemBlock[4]
2-Oxa-8-azaspiro[4.5]decane hydrochloride	479195-19-2	Fisher Scientific[5]
2-Oxa-8-azaspiro[4.5]decan-4-ol	777049-50-0	Fluorochem[6]
8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride	1780964-59-1	BuyersGuideChem[7]
1,4-Dioxa-8-azaspiro[4.5]decane	177-11-7	Sigma-Aldrich
2-Azaspiro[4.5]decan-3-one	64744-50-9	BLDpharm[8]

This table highlights the accessibility of key structural analogs, which can serve as precursors or reference compounds in the development of novel derivatives.

Synthetic Strategies Towards Oxa-Azaspiro[4.5]decanes

The synthesis of the 8-oxa-2-azaspiro[4.5]decane core can be achieved through various synthetic routes. A convenient synthesis of the parent 8-oxa-2-azaspiro[4.5]decane has been developed from commercially available reagents, tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane.[9] More complex derivatives have been synthesized using multi-step sequences. For instance, a diastereoselective Au/Pd relay catalytic tandem cyclization reaction has been reported for the synthesis of dearomatic 2-oxa-7-azaspiro[4.5]decane derivatives.[10]

The following workflow illustrates a generalized approach to the synthesis of substituted oxa-azaspiro[4.5]decanes, which could be adapted for the synthesis of the target 4,4-difluoro derivative.

Caption: Generalized synthetic workflow for oxa-azaspiro[4.5]decane derivatives.

For the synthesis of the specific target, 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane , a key challenge would be the introduction of the gem-difluoro group. This could potentially be achieved by:

• Fluorination of a corresponding ketone precursor: Using reagents such as diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor).

• Starting with a difluorinated building block: Incorporating a difluorinated fragment early in the synthetic sequence.

Therapeutic Applications of Oxa-Azaspiro[4.5]decane Derivatives

Derivatives of the oxa-azaspiro[4.5]decane scaffold have shown promise in a range of therapeutic areas, particularly as modulators of central nervous system targets.

Sigma-1 Receptor Ligands: Several 1-oxa-8-azaspiro[4.5]decane and 1,4-dioxa-8-azaspiro[4.5]decane derivatives have been synthesized and evaluated as high-affinity ligands for the sigma-1 receptor.[11][12] The sigma-1 receptor is a chaperone protein involved in various cellular functions, and its modulation is a promising strategy for the treatment of neurodegenerative diseases, psychiatric disorders, and cancer. Radiolabeled versions of these compounds have been developed as potential PET imaging agents for tumors.[11]

Mitochondrial Permeability Transition Pore (mPTP) Inhibitors: 1,4,8-Triazaspiro[4.5]decan-2-one derivatives have been designed and synthesized as novel inhibitors of the mitochondrial permeability transition pore (mPTP).[13] The opening of the mPTP is a key event in cell death, and its inhibition is a potential therapeutic strategy for ischemia-reperfusion injury and other conditions associated with mitochondrial dysfunction.

Antitumor Agents: A series of novel 4-(aromatic sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-one derivatives have been synthesized and shown to possess significant antitumor activity.[14] One of the most potent derivatives arrested cancer cells in the G2/M phase of the cell cycle and induced apoptosis.[14]

The following diagram illustrates the potential therapeutic applications stemming from the oxa-azaspiro[4.5]decane core.

Caption: Therapeutic applications of oxa-azaspiro[4.5]decane derivatives.

Conclusion and Future Outlook

While the direct commercial availability of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane remains elusive, the foundational importance of the fluorinated oxa-azaspiro[4.5]decane scaffold in medicinal chemistry is clear. The synthesis of this specific molecule presents a challenging yet potentially rewarding endeavor for synthetic chemists. The established biological activities of its structural analogs strongly suggest that this and similar fluorinated derivatives could hold significant promise as novel therapeutic agents. For researchers and drug development professionals, the exploration of this chemical space offers a fertile ground for the discovery of next-generation therapeutics with improved efficacy and safety profiles. The commercial availability of a diverse range of related building blocks provides a solid starting point for these investigations.

References

• Diastereoselective Synthesis of Dearomatic 2-Oxa-7-Azaspiro[4.5]Decane Derivatives through Gold and Palladium Relay Catalytic Tandem Cyclization of Enynamides with Vinyl Benzoxazinanones. (n.d.). ResearchGate. Retrieved February 13, 2026, from [Link]

• Synthesis of 8-oxa-2-azaspiro[4.5]decane. (2018). ResearchGate. Retrieved February 13, 2026, from [Link]

• Gao, M., et al. (2015). (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent. Journal of Medicinal Chemistry, 58(14), 5395–5407. [Link]

• 8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride | 1780964-59-1. (n.d.). BuyersGuideChem. Retrieved February 13, 2026, from [Link]

• Wang, X., et al. (2020). Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]

• Albanese, V., et al. (2022). Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeability transition pore inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1869–1880. [Link]

• Li, Y., et al. (2022). Design, Synthesis, and Antitumor Activity of a Series of Novel 4-(Aromatic Sulfonyl)-1-oxa-4-azaspiro[4.5]deca-6,9-dien-8-ones. Molecules, 27(19), 6537. [Link]

• 2-Oxa-8-azaspiro(4.5)decane. (n.d.). PubChem. Retrieved February 13, 2026, from [Link]

• Azaspirodecane. (n.d.). In Wikipedia. Retrieved February 13, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemscene.com [chemscene.com]
• 3. 8-Oxa-2-azaspiro[4.5]decane | 310-93-0 [sigmaaldrich.com]
• 4. 8-Oxa-2-aza-spiro[4.5]decane hydrochloride 97% | CAS: 1408074-48-5 | AChemBlock [achemblock.com]
• 5. Chemscene ChemScene | 2-Oxa-8-azaspiro[4.5]decane hydrochloride | 250MG | Fisher Scientific [fishersci.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. 8,8-Difluoro-2-azaspiro[4.5]decane hydrochloride | 1780964-59-1 - BuyersGuideChem [buyersguidechem.com]
• 8. 64744-50-9|2-Azaspiro[4.5]decan-3-one|BLD Pharm [bldpharm.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. (18)F-Labeled 1,4-Dioxa-8-azaspiro[4.5]decane Derivative: Synthesis and Biological Evaluation of a σ1 Receptor Radioligand with Low Lipophilicity as Potent Tumor Imaging Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. sfera.unife.it [sfera.unife.it]
• 14. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Synthesis of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane from precursors

Executive Summary

This application note details the robust synthesis of 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane , a high-value spirocyclic building block. Spirocyclic scaffolds are increasingly utilized in medicinal chemistry as bioisosteres for morpholines and piperidines, offering improved metabolic stability and increased

character ("escape from flatland"). The incorporation of the gem-difluoro motif at the 4-position further modulates the basicity of the pyrrolidine nitrogen ( attenuation) and enhances lipophilicity, often blocking metabolic hotspots.

The protocol described herein utilizes a "Construct-then-Fluorinate" strategy. Unlike routes relying on unstable fluorinated building blocks, this method establishes the 2-azaspiro[4.5]decane skeleton first, followed by electrophilic fluorination and amide reduction. This ensures scalability and safety.

Retrosynthetic Analysis

The synthetic logic disconnects the target molecule into a stable lactam intermediate, which allows for controlled introduction of the fluorine atoms via enolate chemistry.

Figure 1: Retrosynthetic strategy focusing on late-stage fluorination of the spiro-lactam.

Experimental Protocols

Phase 1: Scaffold Construction (The Spiro-Lactam)

This phase constructs the 2-azaspiro[4.5] skeleton from commercially available tetrahydro-4H-pyran-4-one.

Step 1.1: Horner-Wadsworth-Emmons (HWE) Olefination

• Reagents: Tetrahydro-4H-pyran-4-one (1.0 eq), Triethyl phosphonoacetate (1.2 eq), NaH (1.3 eq), THF.

• Protocol:

  • Suspend NaH (60% in oil) in anhydrous THF at 0°C.

  • Add triethyl phosphonoacetate dropwise; stir for 30 min to form the ylide.

  • Add tetrahydro-4H-pyran-4-one dissolved in THF.

  • Warm to RT and stir for 4 hours.

  • Quench with saturated NH4Cl, extract with EtOAc, and concentrate.

• Outcome: Ethyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate (Exocyclic alkene).

Step 1.2: Michael Addition & Cyclization

• Reagents: Nitromethane (5.0 eq), DBU (1.0 eq), followed by Raney Nickel/H2.

• Protocol:

  • Dissolve the alkene from Step 1.1 in Nitromethane. Add DBU and heat to 60°C for 12 hours (Michael addition).

  • Concentrate to remove excess nitromethane.

  • Dissolve residue in EtOH, add Raney Nickel (approx. 50% wt), and hydrogenate at 50 psi H2 for 24 hours.

  • Mechanism: The nitro group reduces to an amine, which spontaneously attacks the ethyl ester to close the lactam ring.

• Outcome: 8-oxa-2-azaspiro[4.5]decan-3-one.

Phase 2: Functionalization (Fluorination)

Direct fluorination of the lactam is the critical step for introducing the 4,4-difluoro motif.

Step 2.1: N-Protection

• Reagents: (Boc)2O (1.2 eq), DMAP (0.1 eq), TEA, DCM.

• Protocol: Standard Boc-protection of the lactam nitrogen to prevent side reactions during enolization.

• Outcome: tert-butyl 3-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate.

Step 2.2: Gem-Difluorination

• Reagents: LiHMDS (2.5 eq), NFSI (N-Fluorobenzenesulfonimide, 2.5 eq), anhydrous THF.

• Protocol:

  • Cool a solution of N-Boc lactam in THF to -78°C.

  • Add LiHMDS dropwise to generate the enolate. Stir for 30 min.

  • Add NFSI dissolved in THF.

  • Allow to warm to -20°C.

  • Note: For gem-difluorination, this process is often repeated or performed with excess base/reagent in one pot to ensure double fluorination at the

    -position (C4).

  • Quench with saturated NH4Cl. Purify via column chromatography.

• Outcome: tert-butyl 4,4-difluoro-3-oxo-8-oxa-2-azaspiro[4.5]decane-2-carboxylate.

Phase 3: Reduction to Target Amine

Converting the

-difluoroamide to the amine requires careful reduction to avoid defluorination.

Step 3.1: Borane Reduction

• Reagents: BH3·DMS (Borane dimethyl sulfide complex, 5.0 eq), THF.

• Protocol:

  • Dissolve the difluoro-lactam in anhydrous THF.

  • Add BH3·DMS dropwise at 0°C.

  • Heat to mild reflux (60°C) for 4 hours. Monitor by LCMS for disappearance of carbonyl.

  • Careful Quench: Cool to 0°C. Add MeOH dropwise (gas evolution!).

  • Add 1M HCl and reflux for 1 hour to break the boron-amine complex.

  • Neutralize with NaOH, extract with DCM.

• Outcome: 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane (Free Amine).

Process Workflow & Logic

Figure 2: Step-by-step reaction workflow with critical phase gates.

Quality Control & Data Specifications

Parameter	Specification	Method
Appearance	White to off-white solid (HCl salt) or Oil (Free base)	Visual
Purity	>95%	HPLC (210 nm)
Identity (H-NMR)	Diagnostic spiro-CH2 signals; absence of amide CO	1H NMR (DMSO-d6)
Identity (F-NMR)	Singlet or Quartet at -100 to -110 ppm (gem-F2)	19F NMR
Mass Spec	[M+H]+ matches theoretical (MW ~177.19)	LC-MS (ESI+)

Critical Control Points (CCPs):

• Moisture Control (Step 2.2): Electrophilic fluorination is highly sensitive to water. Ensure THF is distilled/dried (<50 ppm water).

• Temperature (Step 2.2): Maintain -78°C during LiHMDS addition to prevent polymerization or decomposition of the lactam ring.

• Reduction Monitoring (Step 3.1): Ensure complete reduction of the amide. Partial reduction can lead to the hemiaminal, which is unstable.

References

• Carreira, E. M., & Fessard, T. C. (2014).[1] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257–8322.[1] Link[1]

• Ma, J.-A., & Cahard, D. (2004). Update 1 of: Asymmetric Fluorination, Trifluoromethylation, and Perfluoroalkylation Reactions. Chemical Reviews, 108(9). (Foundational work on NFSI fluorination of carbonyls). Link

• Burkhard, J. A., et al. (2010). Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry. Organic Letters, 12(9), 1944–1947. (Methodology for spiro-amine synthesis). Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

• 1. Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities [periodicos.capes.gov.br]

N-functionalization of 2-azaspiro[4.5]decane scaffolds

Application Note: Strategic N-Functionalization of 2-Azaspiro[4.5]decane Scaffolds

Introduction: Escaping "Flatland" with Spirocycles

The 2-azaspiro[4.5]decane scaffold represents a high-value pharmacophore in modern drug discovery.[1][2] As the industry moves away from flat, aromatic-heavy structures (which often suffer from poor solubility and rapid metabolic clearance), spirocyclic amines offer a critical solution. They serve as ideal bioisosteres for piperidines and morpholines, increasing the fraction of sp3-hybridized carbons (

) while restricting conformational flexibility.

This guide addresses the specific synthetic challenges of functionalizing the secondary amine at the 2-position. Unlike simple pyrrolidines, the 2-azaspiro[4.5]decane core possesses significant steric bulk at the

-position (the spiro quaternary center), which can impede standard nucleophilic attacks and catalytic couplings if protocols are not tuned correctly.

Part 1: Chemical Properties & Reactivity Profile

To optimize functionalization, one must understand the steric and electronic environment of the 2-aza position.

• Basicity: The nitrogen is part of a pyrrolidine ring. It is generally more basic (

  ) than its piperidine counterparts, making it a potent nucleophile but also prone to protonation in acidic media.[1]

• Steric Environment: The spiro-quaternary center at C5 (adjacent to the C1 methylene) creates a "neopentyl-like" environment on one side of the ring.[1][2] This steric crowding necessitates high-activity catalysts for cross-coupling and forcing conditions for sterically demanding reductive aminations.[1][2]

Visualizing the Reaction Landscape

Figure 1: Primary functionalization vectors for the 2-azaspiro[4.5]decane scaffold. Colors indicate distinct reaction classes.

Part 2: Experimental Protocols

Protocol A: Pd-Catalyzed N-Arylation (Buchwald-Hartwig)

Best for: Attaching heteroaryl cores for GPCR/Kinase inhibitor synthesis.[1][2]

Rationale: Standard

often fails with electron-rich or neutral aryl halides.[1][2] For this sterically constrained secondary amine, RuPhos is the ligand of choice due to its ability to facilitate the coupling of bulky secondary amines. We utilize Pd-RuPhos G4 , a pre-catalyst that ensures rapid initiation even at lower temperatures.[1][2]

Materials:

• 2-azaspiro[4.5]decane derivative (1.0 equiv)[1][2][3]

• Aryl bromide/chloride (1.0 - 1.2 equiv)[1][2]

• Catalyst: RuPhos Pd G4 (1 - 3 mol%)[1][2]

• Base: NaOtBu (Sodium tert-butoxide) (1.5 equiv) - Critical: Must be sublimed grade or stored in glovebox.[1][2]

• Solvent: Anhydrous 1,4-Dioxane or Toluene (0.2 M concentration)

Step-by-Step Methodology:

• Setup: In a glovebox or under active Argon flow, charge a reaction vial with the Aryl Halide, RuPhos Pd G4, and NaOtBu.

• Amine Addition: Add the 2-azaspiro[4.5]decane. If the amine is a hydrochloride salt, increase base to 2.5 equiv.

• Solvent: Add anhydrous dioxane (sparged with nitrogen for 10 mins prior to use). Cap the vial with a PTFE-lined septum.[2]

• Reaction: Heat to 80°C for 2-12 hours.

  • Checkpoint: Monitor via LCMS.[1][2] If conversion stalls >50%, add 1 mol% additional catalyst.

• Workup: Cool to RT. Dilute with EtOAc, filter through a pad of Celite to remove Pd black and salts. Concentrate in vacuo.[1][2]

• Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH).[1]

Validation Data:

Aryl Halide	Catalyst	Yield (%)	Notes
4-Bromoanisole	RuPhos Pd G4	92%	Fast conversion (<2h)
3-Chloropyridine	RuPhos Pd G4	85%	Requires 100°C

| 2-Bromo-toluene | RuPhos Pd G4 | 78% | Sterically hindered coupling |[1][2]

Protocol B: Titanium-Mediated Reductive Amination

Best for: Installing alkyl linkers or solubilizing groups when the ketone partner is sterically hindered.[1][2]

Rationale: Direct reductive amination using STAB (Sodium triacetoxyborohydride) often fails with hindered ketones and this bulky amine. We employ Titanium(IV) isopropoxide to act as a Lewis acid and water scavenger, driving the formation of the iminium ion before the reducing agent is added.

Materials:

• 2-azaspiro[4.5]decane (1.0 equiv)[1][2]

• Ketone/Aldehyde (1.1 equiv)

• Lewis Acid: Ti(OiPr)4 (1.5 equiv)

• Reductant: NaBH4 (Sodium borohydride) (2.0 equiv) or NaCNBH3.

• Solvent: Anhydrous THF (Step 1) and MeOH (Step 2).

Step-by-Step Methodology:

• Imine Formation: In a flame-dried flask under

  , combine the amine, ketone, and neat Ti(OiPr)4.

• Stir: Stir at ambient temperature for 4-16 hours. The solution typically becomes viscous.[1]

  • Why: This pre-forms the titanate-imine complex, overcoming the steric barrier of the spiro center.

• Dilution: Dilute the mixture with anhydrous MeOH (0.5 M relative to amine).

• Reduction: Cool to 0°C. Add NaBH4 portion-wise (Caution: Gas evolution).

• Quench: Stir for 2 hours at RT. Quench by adding 1N NaOH (to precipitate Titanium salts).[1]

• Workup: Filter the white precipitate through Celite. Extract the filtrate with DCM.[1]

Part 3: Decision Logic & Troubleshooting

The following decision tree guides the chemist through the optimal synthetic path based on the electrophile type.

Figure 2: Strategic decision tree for N-functionalization based on electrophile reactivity.[1][2]

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
Protocol A: Low conversion, starting material remains.	Catalyst deactivation by .	Ensure solvents are sparged.[1][2] Switch to glovebox.
Protocol A: Dehalogenation of Aryl Halide.	-hydride elimination pathway favored.[1][2]	Switch solvent to Toluene; lower temp to 60°C; increase catalyst loading.
Protocol B: Gel formation during workup.[1][2]	Titanium emulsions.[1][2]	Use 1N NaOH or Rochelle's Salt solution for quench; stir vigorously for 1h before separating.
General: Poor solubility of scaffold.[1]	High crystallinity of spiro-salts.[1][2]	Use free-base form. If using HCl salt, ensure adequate DIEA/NaOtBu is present.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. [Link]

• Bhattacharyya, S. (1995). Titanium(IV) Isopropoxide-Mediated Reductive Amination of Carbonyl Compounds. Journal of Organic Chemistry, 60(15), 4928–4929. [Link]

• Meyer, C., et al. (2016). Spirocyclic Scaffolds in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 16(29), 3274-3302. [Link]

Sources

• 1. Spirocyclic Piperidine Bioisostere - Enamine [enamine.net]
• 2. Analogues of Piperidine for Drug Design - Enamine [enamine.net]
• 3. 2-Azaspiro(4.5)decane | C9H17N | CID 418822 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Designing Bioisosteres Using Fluorinated Spiro Scaffolds

Introduction: The Strategic Imperative for Three-Dimensionality and Fluorine in Drug Design

In the landscape of modern medicinal chemistry, the quest for novel drug candidates with superior efficacy, selectivity, and pharmacokinetic profiles is a paramount challenge. A significant shift away from planar, aromatic structures towards more three-dimensional (3D) molecular architectures has been a key strategy to unlock new, biologically relevant chemical space.[1][2] Spirocyclic scaffolds, characterized by two rings sharing a single carbon atom, are exemplary in this regard. Their rigid, well-defined 3D geometry can pre-organize pendant functional groups into specific vectors, enhancing binding affinity and selectivity for their biological targets.[3][4]

Concurrently, the strategic incorporation of fluorine into drug candidates has become an indispensable tool for fine-tuning molecular properties.[5] The unique electronic properties of fluorine can profoundly influence a molecule's acidity, basicity, and conformational preferences.[6] Furthermore, the strength of the carbon-fluorine bond often imparts increased metabolic stability, a critical factor in improving a drug's in vivo half-life.[7][8][9]

This application note details the synergistic application of these two powerful strategies: the use of fluorinated spiro scaffolds as bioisosteric replacements in drug design. By combining the conformational rigidity of spirocycles with the unique physicochemical properties of fluorine, researchers can craft novel bioisosteres that offer significant advantages in potency, selectivity, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[10][11][12] We will explore the design rationale, provide detailed synthetic protocols, and outline key in vitro assays for the evaluation of these promising molecular scaffolds.

Design Rationale: Why Combine Spirocycles and Fluorine?

The decision to employ a fluorinated spiro scaffold as a bioisostere is driven by the need to address specific challenges in a lead optimization campaign. The fundamental principle of bioisosterism is the exchange of a functional group with another that retains similar biological activity but possesses improved physicochemical or pharmacokinetic properties.[13][14]

Key Advantages of Fluorinated Spiro Scaffolds:

• Conformational Restriction and Pre-organization: The rigid spirocyclic core locks the conformation of the molecule, which can lead to a lower entropic penalty upon binding to the target protein, thus improving binding affinity.[1] This rigidity also allows for the precise positioning of substituents to optimize interactions with the target.

• Enhanced Metabolic Stability: Fluorine atoms can block sites of metabolic oxidation.[7][9] When incorporated into a spirocyclic framework, the inherent stability of the scaffold is further enhanced by the robust C-F bond, leading to a significant increase in metabolic stability.[14]

• Modulation of Physicochemical Properties:

  • Lipophilicity: Fluorination generally increases lipophilicity, which can enhance membrane permeability.[5] However, the overall effect on the molecule's logP/logD can be fine-tuned by the specific fluorination pattern and the nature of the spirocycle.

  • Basicity (pKa): The strong electron-withdrawing nature of fluorine can lower the pKa of nearby basic functional groups, such as amines. This can be advantageous for improving cell permeability and reducing off-target effects, for example, at the hERG channel.[5]

  • Solubility: While increased lipophilicity can sometimes negatively impact solubility, the introduction of polar fluorine atoms and the 3D nature of the spirocycle can disrupt crystal packing and, in some cases, improve aqueous solubility.[10][11][12]

• Novel Chemical Space and Intellectual Property: Fluorinated spiro scaffolds represent a less explored area of chemical space, offering opportunities for the discovery of novel drug candidates with unique biological activities and strong intellectual property positions.[3]

Computational Workflow for Bioisostere Design

A rational design process for new bioisosteres often begins with in silico modeling to predict the potential impact of the proposed structural changes.[15][16]

Figure 1: Computational workflow for designing fluorinated spiro bioisosteres.

Synthetic Protocols for Fluorinated Spiro Scaffolds

The synthesis of fluorinated spirocycles can be challenging due to the steric hindrance around the spirocyclic core.[17] However, several robust methods have been developed.

Protocol 1: Synthesis of a Fluorinated Spiro[3.3]heptane Derivative

This protocol is adapted from the synthesis of functionalized spiro[3.3]heptanes, which can serve as versatile building blocks.[18][19][20]

Step 1: Formation of the Spiro[3.3]heptanone Core

• To a solution of N,N-dimethylcyclobutanecarboxamide (1.0 eq) in a suitable solvent (e.g., 1,2-dichloroethane) under an inert atmosphere (N2 or Ar), add trifluoromethanesulfonic anhydride (1.2 eq) and a non-nucleophilic base such as 2,6-lutidine (1.2 eq) at 0 °C.

• Stir the reaction mixture at 0 °C for 30 minutes to form the keteniminium salt.

• Add the desired alkene (e.g., styrene, 1.5 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with an aqueous solution of oxalic acid (2 M).

• Stir vigorously for 1-2 hours to hydrolyze the intermediate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the spiro[3.3]heptanone.

Step 2: Deoxofluorination

• To a solution of the spiro[3.3]heptanone (1.0 eq) in dichloromethane at 0 °C under an inert atmosphere, add diethylaminosulfur trifluoride (DAST) or a similar deoxofluorinating agent (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction by TLC or ¹⁹F NMR.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate at 0 °C.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the fluorinated spiro[3.3]heptane.

Protocol 2: Synthesis of Fluorinated Spiro-heterocycles via Intramolecular Cyclization

This protocol describes a fluorination-induced intramolecular cyclization to synthesize fluoro-substituted spiro-1,3-oxazines and thiazines.[21]

• Dissolve the N-(2-(cyclohex-1-en-1-yl)ethyl)benzamide or thioamide substrate (1.0 eq) in a suitable solvent such as acetonitrile.

• Add Selectfluor™ (1.2 eq) to the solution.

• Stir the reaction mixture at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the fluorinated spiro-heterocycle as a single diastereomer.

In Vitro Evaluation of Fluorinated Spiro Bioisosteres

Once synthesized, the candidate bioisosteres must be evaluated in a panel of in vitro assays to determine their physicochemical properties, metabolic stability, and cell permeability.

Table 1: Comparative Physicochemical Properties of a Lead Compound and its Fluorinated Spiro Bioisostere

Property	Lead Compound (e.g., Phenyl Glycine)	Fluorinated Spiro Bioisostere	Rationale for Change
Molecular Weight ( g/mol )	151.16	215.22	Increased due to scaffold complexity
Calculated logP (clogP)	0.5	2.1	Increased lipophilicity from fluorine and hydrocarbon scaffold
Topological Polar Surface Area (TPSA)	63.3 Ų	26.0 Ų	Reduced by replacing carboxylic acid and amine
pKa (basic)	~9.2 (amine)	~6.8 (azaspiro-amine)	Lowered by the inductive effect of fluorine[5]
Aqueous Solubility (µM)	High	Moderate-Low	Often reduced with increased lipophilicity[10][11][12]

Protocol 3: Caco-2 Cell Permeability Assay

This assay is considered the gold standard for in vitro prediction of intestinal drug absorption.[22][23]

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 24-well format)

• Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)

• Transport buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Test compounds and control compounds (e.g., caffeine for high permeability, mannitol for low permeability)

• LC-MS/MS system for quantification

Procedure:

• Cell Seeding and Differentiation: Seed Caco-2 cells onto the apical side of the Transwell® inserts at a suitable density. Culture the cells for 21-28 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Measure the transepithelial electrical resistance (TEER) of the cell monolayer using a voltohmmeter. Only use inserts with TEER values above a pre-determined threshold (e.g., >250 Ω·cm²).

• Permeability Assay (Apical to Basolateral): a. Wash the cell monolayers twice with pre-warmed transport buffer. b. Add transport buffer containing the test compound at a known concentration to the apical (donor) compartment. c. Add fresh transport buffer to the basolateral (acceptor) compartment. d. Incubate the plate at 37 °C with gentle shaking. e. At specified time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral compartment and replace it with fresh buffer. Also, take a sample from the apical compartment at the beginning and end of the experiment.

• Sample Analysis: Quantify the concentration of the test compound in all samples using a validated LC-MS/MS method.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s using the following equation:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the rate of permeation of the drug across the cells.

  • A is the surface area of the membrane.

  • C₀ is the initial concentration of the drug in the apical compartment.

Protocol 4: Metabolic Stability Assay using Human Liver Microsomes (HLM)

This assay provides an early indication of a compound's susceptibility to phase I metabolism.[7][8][9]

Materials:

• Human liver microsomes (HLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Test compounds and control compounds (e.g., testosterone for high clearance, verapamil for moderate clearance)

• Acetonitrile with an internal standard for reaction quenching

• LC-MS/MS system for quantification

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, pre-incubate the test compound with HLM in phosphate buffer at 37 °C for 5-10 minutes.

• Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding ice-cold acetonitrile containing an internal standard.

• Centrifuge the plate to precipitate the proteins.

• Transfer the supernatant to a new plate for analysis.

• Quantify the remaining parent compound at each time point by LC-MS/MS.

• Data Analysis: Determine the in vitro half-life (t½) by plotting the natural logarithm of the percentage of the parent compound remaining versus time. Calculate the intrinsic clearance (CLint) using the following equation:

  CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

Characterization of Fluorinated Spiro Scaffolds

The unambiguous structural elucidation and conformational analysis of novel fluorinated spirocycles are critical.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for confirming the chemical structure.[24][25] 2D NMR techniques such as COSY, HSQC, and HMBC are used to assign all proton and carbon signals. ¹⁹F NMR is particularly powerful for confirming the successful incorporation of fluorine and for probing the electronic environment around the fluorine atom.[26]

• X-ray Crystallography: Whenever possible, single-crystal X-ray diffraction should be performed to provide definitive proof of the structure and its stereochemistry.[24][25] It also provides invaluable information about the compound's solid-state conformation, which can be used to validate computational models.[27]

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• 7. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: N-Alkylation of Sterically Hindered Spiro Amines

Welcome to the technical support center for the N-alkylation of sterically hindered spiro amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during these challenging synthetic transformations. Our focus is on providing not just procedural steps, but the underlying chemical logic to empower you to make informed decisions in your experimental work.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the N-alkylation of sterically hindered spiro amines.

Q1: Why is the N-alkylation of my sterically hindered spiro amine so slow or not working at all?

A1: The primary reason for low reactivity is steric hindrance. The bulky spirocyclic framework physically blocks the nitrogen's lone pair of electrons from attacking the electrophilic carbon of the alkylating agent. This significantly raises the activation energy of the SN2 reaction.[1][2] Additionally, the nitrogen in a hindered environment is a weaker nucleophile.[3]

Q2: I'm observing significant amounts of over-alkylation, leading to a mixture of secondary and tertiary amines. How can I improve selectivity for mono-alkylation?

A2: Over-alkylation is a classic challenge in amine alkylation because the mono-alkylated product is often more nucleophilic than the starting amine.[3] For sterically hindered amines, while the initial alkylation is difficult, any successful mono-alkylation can be followed by a second alkylation, especially under forcing conditions. To mitigate this, consider using a large excess of the starting amine relative to the alkylating agent, although this may not be feasible with valuable substrates. Alternative strategies that avoid direct alkylation, such as reductive amination, are often more effective for selective mono-alkylation.[3][4]

Q3: What are the most common side reactions to be aware of?

A3: Besides over-alkylation, elimination reactions (E2) are a significant competing pathway, especially when using bulky, non-nucleophilic bases and secondary or tertiary alkyl halides.[5] At elevated temperatures, decomposition of the starting materials or products can also occur.

Q4: Are there better alternatives to direct N-alkylation with alkyl halides for these types of amines?

A4: Absolutely. For sterically hindered systems, direct alkylation is often not the optimal approach. Reductive amination is a widely recommended alternative.[3][4] This two-step, one-pot process involves the formation of an imine or iminium ion from the amine and a carbonyl compound (aldehyde or ketone), followed by in-situ reduction with a hydride reagent like sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride. This method generally offers higher yields and better selectivity. Other advanced methods include borrowing hydrogen catalysis, which uses alcohols as alkylating agents, and photoredox-catalyzed approaches.[6][7][8]

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common problems encountered during the N-alkylation of sterically hindered spiro amines.

Problem 1: Low or No Product Yield

A low yield of the desired N-alkylated product is the most frequent challenge. The following workflow can help diagnose and resolve the issue.

Caption: Decision process for controlling over-alkylation.

Strategies to Enhance Mono-alkylation:

• Stoichiometric Control: Use a significant excess of the spiro amine relative to the alkylating agent (e.g., 3-5 equivalents). This statistically favors the alkylating agent reacting with the more abundant starting amine.

• High Dilution: Running the reaction at high dilution can disfavor the second alkylation step, which is a bimolecular reaction.

• Lower Temperature: If the reaction proceeds at a reasonable rate at a lower temperature, this can sometimes improve selectivity.

• Self-Limiting Alkylation Methods: Recent advances have developed methods where the initially formed product is less reactive than the starting material, effectively preventing over-alkylation. [5]* Use of Protecting Groups: While adding steps to the synthesis, protecting the amine, performing the alkylation on another part of the molecule, and then deprotecting is a classic, albeit less atom-economical, strategy. [9]

Recommended Experimental Protocol: N-Alkylation using an Alkyl Tosylate

This protocol is adapted from a method shown to be effective for sterically hindered secondary amines. [10] Materials:

• Sterically hindered spiro amine (1.0 mmol)

• Alkyl tosylate (1.0 mmol, 1.0 equiv)

• 1,2,2,6,6-pentamethylpiperidine (PMP) (1.0 mmol, 1.0 equiv)

• Anhydrous toluene (1-2 mL)

• Round bottom flask with reflux condenser

• Inert atmosphere setup (Argon or Nitrogen)

Procedure:

• To a 10-mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the spiro amine (1.0 mmol), the alkyl tosylate (1.0 mmol), and 1,2,2,6,6-pentamethylpiperidine (1.0 mmol).

• Add anhydrous toluene (1-2 mL).

• Flush the flask with an inert gas (argon or nitrogen) and maintain a positive pressure.

• Heat the reaction mixture to reflux.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 2 to 7 days.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with diethyl ether and filter to remove any precipitated salts.

• Concentrate the filtrate under reduced pressure to yield the crude N-alkylated product.

• Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Alkylating Agents and Bases

Alkylating Agent	Base	Typical Solvent	Temperature	Key Considerations
Alkyl Iodide/Bromide	K₂CO₃ / Cs₂CO₃	DMF, ACN	60-120 °C	Prone to over-alkylation and elimination. Cs₂CO₃ is often more effective than K₂CO₃. [11]
Alkyl Tosylate	PMP	Toluene	Reflux	Good for hindered systems, less prone to elimination. [10]
Aldehyde/Ketone	(Reductive Amination)	DCE, THF	Room Temp	Highly selective for mono-alkylation, generally higher yielding for hindered amines. [4]
Alcohol	Transition Metal Catalyst	Toluene, Dioxane	80-150 °C	"Green" method, atom economical. Requires catalyst screening. [6][8]

References

• Amine alkylation. In Wikipedia. [Link]

• A. F. Abdel-Magid, K. G. Carson, B. D. Harris, C. A. Maryanoff, R. D. Shah. Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. J. Org. Chem.1996 , 61(11), 3849–3862. [Link]

• R. N. Salvatore, A. S. Nagle, S. E. Schmidt, K. W. Jung. Efficient synthesis of secondary amines by selective alkylation of primary amines.

• J. C. Castillo, A. J. Mora, J. A. Valero. Synthetic Methods for Alkyl Amines. In Amine Functionalized Materials and Their Applications. IntechOpen, 2023. [Link]

• J. C. Vantourout, D. P. H. Soon, M. D. Levin, B. C. M. Night, B. T. H. Lui, P. S. Baran. Synthesis of Secondary Amines via Self-Limiting Alkylation. Org. Lett.2014 , 16(12), 3232–3235. [Link]

• J. Ashenhurst. Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]

• Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]

• D. S. Sharada, S. R. B. Reddy, P. K. Patel, D. K. Tiwari, G. D. Sharma, G. N. Sastry. Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. Chem. Sci.2021 , 12, 14217-14227. [Link]

• Optimizing reaction conditions of N-alkylation reaction. ResearchGate. [Link]

• Difficulties with N-Alkylations using alkyl bromides. Reddit. [Link]

• Optimizing reaction conditions of N-alkylation reaction. ResearchGate. [Link]

• S. H. Lee, J. H. Park, Y. G. Kim, C. S. Cho, S. C. Shim. Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines. Org. Biomol. Chem.2004 , 2, 1279-1281. [Link]

• Help with N-Alkylation gone wrong. Reddit. [Link]

• Avoiding Over-alkylation. ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

• S. Rezazadeh, M. I. Martin, R. S. Kim, G. P. A. Yap, J. Rosenthal, D. A. Watson. Photoredox-Nickel Dual-Catalyzed C-Alkylation of Secondary Nitroalkanes: Access to Sterically Hindered α-Tertiary Amines. J. Am. Chem. Soc.2023 , 145(8), 4707–4715. [Link]

• A. D. Gudmundsson, J. E. Jackson, D. J. Singleton. Synthesis of Novel Extremely Sterically Hindered Tertiary Alkylamines. J. Org. Chem.2000 , 65(16), 4849–4855. [Link]

• S. Das, S. Daw, S. Kumar, K. Ghosh. A sustainable strategic approach for N-alkylation of amines with activation of alcohols triggered via a hydrogen auto-transfer reaction using a Pd(ii) complex: evidence for metal–ligand cooperativity. Dalton Trans.2020 , 49, 1625-1634. [Link]

• Steric Hindrance in SN2 and SN1 Reactions. Chemistry Steps. [Link]

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Technical Support Center: Purification of Polar Spirocyclic Amine Intermediates

Welcome to the Technical Support Center dedicated to the unique challenges of purifying polar sprocyclic amine intermediates. This guide is designed for researchers, scientists, and drug development professionals who encounter the complexities associated with this important class of molecules. The inherent polarity of the amine functionality combined with the rigid, three-dimensional structure of the spirocyclic core often leads to purification challenges not seen with simpler amines or acyclic compounds.[1][2][3]

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to directly address the practical issues you may face during your experiments. Our goal is to equip you with the scientific rationale and actionable protocols to overcome these hurdles efficiently.

Troubleshooting Guide: Common Purification Problems & Solutions

This section addresses specific experimental issues in a question-and-answer format, providing both the "how" and the "why" for each recommended solution.

Question 1: My polar spirocyclic amine is streaking badly on a standard silica gel column, leading to poor separation and low recovery. What's happening and how can I fix it?

Answer:

This is a classic problem arising from the strong interaction between the basic amine and the acidic silanol groups on the surface of the silica gel. This acid-base interaction causes your compound to bind too strongly, eluting slowly and unevenly, which results in the characteristic "streaking."

Causality: The lone pair of electrons on the nitrogen atom of your amine readily interacts with the acidic protons of the silanol groups (Si-OH) on the silica surface. This is exacerbated by the polarity of your spirocyclic amine, which increases its affinity for the polar stationary phase.

Solutions:

• Mobile Phase Modification (The Quick Fix): The most common and immediate solution is to add a basic modifier to your eluent. This "competing base" will interact with the acidic sites on the silica, effectively "masking" them from your spirocyclic amine.

  • Triethylamine (Et3N): Add 0.5-2% triethylamine to your solvent system. It's volatile and effective, but be mindful of its own UV activity if you are using a UV detector.

  • Ammonia: A solution of 7N ammonia in methanol can be used as a stock to add to your mobile phase (typically aiming for a final concentration of around 0.5-1%). This is particularly effective for very polar amines.

  • Pyridine: While less common, a small amount of pyridine can also serve as a basic modifier.

• Change of Stationary Phase (The Robust Solution): If mobile phase modification isn't sufficient, or if you are developing a scalable process, consider a different stationary phase.

  • Amine-Functionalized Silica: These columns have aminopropyl groups bonded to the silica surface, creating a more basic environment that repels the amine, leading to better peak shape.

  • Alumina (Basic or Neutral): Alumina is a good alternative to silica for the purification of basic compounds. Basic alumina is generally preferred for amines.

  • Reverse-Phase Chromatography (C18 or C8): For highly polar spirocyclic amines, reverse-phase chromatography can be an excellent alternative. The separation is based on hydrophobicity rather than polarity. You will use polar mobile phases like water/acetonitrile or water/methanol, often with a modifier like trifluoroacetic acid (TFA) or formic acid to improve peak shape by ensuring the amine is protonated.

• Salt Formation: In some cases, you can intentionally form a salt of your amine (e.g., the hydrochloride or acetate salt) and purify this salt on silica gel. The protonated amine will have different chromatographic behavior. After purification, you would then neutralize the salt to get back your free amine.

Question 2: I'm trying to use acid-base extraction to purify my spirocyclic amine from non-basic impurities, but I'm getting low recovery. Where is my product going?

Answer:

Low recovery in an acid-base extraction of a polar amine can be due to a few factors, often related to the solubility of the protonated amine salt or incomplete phase separation.

Causality: The principle of acid-base extraction is to convert the amine into its water-soluble salt by washing with an aqueous acid, thereby moving it from the organic phase to the aqueous phase.[4][5][6] The non-basic impurities remain in the organic layer. The amine is then recovered by basifying the aqueous layer and re-extracting with an organic solvent.[6]

Troubleshooting Steps:

• Check the pKa of Your Amine: Ensure the acid you are using is strong enough to fully protonate your spirocyclic amine. For most aliphatic amines, a dilute solution of hydrochloric acid (e.g., 1M HCl) is sufficient.

• Solubility of the Ammonium Salt: Highly rigid or larger spirocyclic structures might form ammonium salts that are not as water-soluble as expected. The salt may precipitate at the interface between the two layers or remain partially in the organic phase.

  • Solution: Use a larger volume of the aqueous acid to ensure the salt remains dissolved. If you observe a precipitate, you may need to add more water to the aqueous layer.

• Emulsion Formation: Polar compounds can sometimes act as surfactants, leading to the formation of an emulsion at the interface of the organic and aqueous layers, which makes a clean separation difficult.

  • Solution: Add a small amount of brine (saturated NaCl solution) to the separatory funnel. This increases the ionic strength of the aqueous layer and can help to break up the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.

• Incomplete Extraction/Back-Extraction: Ensure you are performing multiple extractions. It is more efficient to extract three times with 10 mL of solvent than once with 30 mL. This applies to both the initial acidic extraction and the final basic back-extraction.[7]

• Confirm the pH of the Aqueous Layer: After basifying the aqueous layer to recover your free amine, check the pH with litmus paper or a pH meter to ensure it is sufficiently basic (pH > 10-11) to deprotonate the ammonium salt fully. If not, your amine will remain in the aqueous layer.

Question 3: I am struggling to crystallize my polar spirocyclic amine. It either oils out or remains in solution. What strategies can I try?

Answer:

Crystallization of polar, structurally complex molecules like spirocyclic amines can be challenging due to their high solubility in polar solvents and the rigidity of the spirocyclic core, which can hinder the formation of a well-ordered crystal lattice.[1]

Strategies for Successful Crystallization:

• Salt Formation for Crystallization: This is often the most effective method for purifying amines.[8][9] By reacting your amine with an acid, you form a salt which has vastly different solubility properties and is often more crystalline than the free base.[8]

  • Procedure: Dissolve your crude amine in a suitable organic solvent (e.g., diethyl ether, ethyl acetate, or isopropanol). Then, add a solution of an acid (e.g., HCl in diethyl ether, or acetic acid) dropwise until precipitation is complete. The resulting crystalline salt can be collected by filtration. You can then use the pure salt or regenerate the free amine by dissolving the salt in water and adding a base.

Acid	Common Solvent for Salt Formation	Notes
Hydrochloric Acid (HCl)	Diethyl Ether, Isopropanol, Methanol	Often forms stable, crystalline salts.
Acetic Acid	Water, Ethanol	Can be useful for recrystallization from aqueous media.
Tartaric or Citric Acid	Ethanol, Acetone	Chiral acids can be used for the resolution of racemic amines.

• Solvent System Screening: If you need to crystallize the free base, a systematic approach to solvent selection is key.

  • Single Solvent Method: Find a solvent that dissolves your compound when hot but not when cold.[10][11]

  • Two-Solvent (Antisolvent) Method: Dissolve your compound in a small amount of a "good" solvent (in which it is very soluble). Then, slowly add a "poor" solvent (an "antisolvent" in which it is insoluble) until the solution becomes cloudy. Gently heat the mixture until it becomes clear again, and then allow it to cool slowly.

• Seeding: If you have a small amount of pure crystalline material, adding a tiny "seed" crystal to a supersaturated solution can initiate crystallization.[10]

• Patience and Slow Cooling: Rapid cooling often leads to the formation of oils or very small crystals. Allow your solution to cool to room temperature slowly, and then place it in a refrigerator or freezer.

Workflow for Purification Strategy Selection

The choice of purification method depends on the scale of your experiment, the nature of the impurities, and the physicochemical properties of your spirocyclic amine. The following diagram outlines a decision-making workflow.

Caption: Decision workflow for selecting a purification strategy.

Experimental Protocols

Protocol 1: Salt Formation and Recrystallization of a Spirocyclic Amine

This protocol describes the purification of a spirocyclic amine by converting it to its hydrochloride salt, followed by recrystallization.

• Dissolution: Dissolve the crude spirocyclic amine (1.0 g) in a minimal amount of diethyl ether (20-30 mL) in an Erlenmeyer flask.

• Salt Formation: While stirring, add a 2.0 M solution of HCl in diethyl ether dropwise. A white precipitate should form immediately. Continue adding the HCl solution until no further precipitation is observed.

• Isolation of the Salt: Collect the solid hydrochloride salt by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold diethyl ether to remove any soluble impurities.

• Recrystallization: Transfer the crude salt to a clean flask. Add a suitable solvent for recrystallization (e.g., a mixture of ethanol and ethyl acetate). Heat the mixture until the salt dissolves completely.

• Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, gently scratch the inside of the flask with a glass rod or place the flask in an ice bath.

• Final Collection: Collect the pure crystals by vacuum filtration, wash with a small amount of the cold recrystallization solvent, and dry under vacuum.

• (Optional) Regeneration of Free Amine: To recover the free amine, dissolve the purified salt in water, add a base (e.g., 2M NaOH or saturated NaHCO3 solution) until the solution is basic (pH > 10), and then extract the free amine into an organic solvent like dichloromethane or ethyl acetate.

Protocol 2: Flash Chromatography on Silica Gel with a Basic Modifier

This protocol outlines the purification of a polar spirocyclic amine using flash chromatography with triethylamine as a mobile phase modifier.

• TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine the optimal solvent system. A good starting point is a mixture of hexane and ethyl acetate, or dichloromethane and methanol. Add 1% triethylamine to the TLC solvent system to improve the spot shape.

• Column Packing: Pack a flash chromatography column with silica gel using your chosen eluent (without the added amine for the initial packing).

• Sample Loading: Dissolve your crude spirocyclic amine in a minimal amount of the mobile phase (with the added triethylamine) or a stronger solvent like dichloromethane. Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the column.

• Elution: Run the chromatography using your pre-determined solvent system containing 1% triethylamine. Collect fractions and monitor them by TLC.

• Fraction Pooling and Evaporation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. Note that triethylamine is relatively volatile and should co-evaporate with the solvent.

Frequently Asked Questions (FAQs)

Q1: Can I use ion-exchange chromatography for my polar spirocyclic amine? A1: Yes, cation-exchange chromatography is a powerful technique for purifying basic compounds like amines. Your positively charged (protonated) amine will bind to a negatively charged stationary phase. Elution is typically achieved by increasing the ionic strength or the pH of the mobile phase. This method can offer very high resolution.

Q2: My spirocyclic amine seems to be unstable on silica gel. What are my options? A2: If you suspect your compound is degrading on the acidic silica surface, you should immediately switch to a more inert stationary phase. Neutral alumina is a good first alternative. Reverse-phase chromatography is also an excellent option as the stationary phase is non-polar and the mobile phases are typically neutral or slightly acidic.

Q3: What is Supercritical Fluid Chromatography (SFC) and is it suitable for polar spirocyclic amines? A3: SFC is a chromatographic technique that uses a supercritical fluid, most commonly carbon dioxide, as the mobile phase. It is often described as a hybrid between gas and liquid chromatography. For polar compounds, a polar co-solvent like methanol is added to the CO2. SFC is increasingly used for the purification of polar and chiral molecules, offering fast and efficient separations with the benefit of reduced organic solvent consumption. It is a very suitable technique for polar spirocyclic amines.

Q4: How do I remove the triethylamine from my final product after chromatography? A4: Triethylamine is quite volatile (boiling point ~89 °C) and will often be removed during rotary evaporation. For stubborn traces, you can dissolve your product in a solvent like dichloromethane and wash it with a very dilute, weak acid (like 0.1 M citric acid) to protonate and remove the triethylamine into the aqueous phase. Be cautious with this method if your spirocyclic amine is also sensitive to acid. Alternatively, co-evaporation with a solvent like toluene can help remove the last traces of triethylamine.

Q5: The synthesis of my spirocyclic amine was column-free, but the product is not pure enough. What is the best next step? A5: If a simple wash or precipitation did not yield a pure product, recrystallization is often the best next step, especially if you can form a crystalline salt.[12] This can significantly improve purity without resorting to chromatography. If recrystallization fails, a targeted chromatographic method based on the properties of your compound (as outlined in the workflow above) would be the next logical approach.

References

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• Musonda, C. C., et al. (2018). Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity. ACS Infectious Diseases, 4(7), 1031-1043. Retrieved from [Link]

• Kumar, A., et al. (2023). Column Chromatography-Free Synthesis of Spirooxindole and Spiroindanone-Based Naphthalimides as Potent c-MYC G4 Stabilizers and HSA Binders for Elevating Anticancer Potential. ACS Omega, 8(35), 31896-31913. Retrieved from [Link]

• CSB SJU Chemistry. (2020). Acid base extraction. YouTube. Retrieved from [Link]

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• Thirupathi, B., et al. (2024). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl)-1,3-Indandiones with Triazinanes. The Journal of Organic Chemistry. Retrieved from [Link]

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• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. Retrieved from [Link]

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• Professor Dave Explains. (2020). Recrystallization. YouTube. Retrieved from [Link]

• West, M. J., et al. (2021). Modular, automated synthesis of spirocyclic tetrahydronaphthyridines from primary alkylamines. Nature Communications, 12(1), 1-9. Retrieved from [Link]

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• mpnorganic. (2010). Recrystallization Demonstrated by Mark Niemczyk, PhD. YouTube. Retrieved from [Link]

• The Journal of Organic Chemistry. (2024). Synthesis of Spiro[Indane-1,3-Dione-2-Pyrrolidines] by the Reaction of 2-(2′-Ketoalkyl). Retrieved from [Link]

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• D'hooghe, M., & De Kimpe, N. (2021). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 26(11), 3183. Retrieved from [Link]

• Master Organic Chemistry. (2024). Functional Groups In Organic Chemistry. Retrieved from [Link]

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• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. Reagents & Solvents [chem.rochester.edu]
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• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Navigating the Labyrinth of Spirocycle Synthesis

Welcome to the technical support center dedicated to overcoming the synthetic hurdles in constructing spirocyclic frameworks. Spirocycles, with their unique three-dimensional architecture, are pivotal scaffolds in medicinal chemistry and materials science.[1][2][3] However, their synthesis is often plagued by low yields, challenging purifications, and unpredictable stereochemical outcomes. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and practical, field-proven insights to enhance your success in spirocycle synthesis.

Frequently Asked Questions (FAQs)

Q1: My spirocyclization reaction is yielding a complex mixture with a low yield of the desired product. What are the primary factors I should investigate?

A1: Low yields in spirocyclization are frequently multifactorial. A systematic approach to troubleshooting is crucial. Here are the key areas to examine:

• Incomplete Reaction: The reaction may not have reached completion. It is essential to monitor the reaction's progress using techniques like TLC, LC-MS, or NMR. If a significant amount of starting material remains, consider extending the reaction time or cautiously increasing the temperature.[4]

• Decomposition: Spirocyclic compounds and their precursors can be sensitive to the reaction conditions.[4] If you observe the formation of multiple byproducts, it could indicate decomposition of your starting material or the product itself. Consider running the reaction at a lower temperature or screening for a milder catalyst or base.

• Substrate-Related Issues: The electronic and steric properties of your substrate can significantly influence the reaction's efficiency. Bulky substituents near the reaction center can hinder the desired transformation.[4]

• Solvent Effects: The choice of solvent is critical and can dramatically impact the reaction's outcome.[5][6][7] Solvents influence the solubility of reagents, the stabilization of transition states, and the overall reaction rate. A solvent screen is often a worthwhile investment. For instance, in certain reactions, polar aprotic solvents might be optimal, while in others, non-polar or even aqueous conditions could be surprisingly effective.[8]

Troubleshooting Guides

Guide 1: Optimizing Reaction Conditions for Improved Yields

Low yields are often a result of suboptimal reaction conditions. This guide provides a systematic approach to optimizing your spirocyclization reaction.

Problem: Consistently low yields (<30%) despite complete consumption of starting material.

Potential Causes & Solutions:

• Incorrect Temperature: The reaction temperature might be too high, leading to decomposition, or too low, resulting in a sluggish reaction.

  • Protocol: Set up a series of small-scale reactions at varying temperatures (e.g., 0 °C, room temperature, 50 °C, 80 °C) to identify the optimal range. Monitor each reaction by TLC or LC-MS to track product formation and byproduct generation.

• Inappropriate Catalyst or Reagent Concentration: The concentration of catalysts or key reagents can be a delicate balance.

  • Protocol: Systematically vary the loading of your catalyst (e.g., 1 mol%, 5 mol%, 10 mol%) and observe the impact on yield and reaction time. Similarly, adjust the stoichiometry of your reagents.

• Solvent Mismatch: The solvent may not be ideal for your specific reaction.

  • Protocol: Conduct a solvent screen with a range of solvents of varying polarities (e.g., toluene, THF, DCM, acetonitrile, ethanol).[5][6] Some modern approaches even explore aqueous or mechanochemical (solvent-free) conditions, which can offer surprising benefits in terms of yield and environmental impact.[8]

Data-Driven Decision Making: A Comparative Table

Parameter	Condition A	Condition B	Condition C	Yield (%)
Temperature	25 °C	50 °C	80 °C	25
Catalyst Loading	1 mol%	5 mol%	10 mol%	45
Solvent	Toluene	THF	Ethanol	65

This table illustrates a hypothetical optimization process. Your results will vary based on your specific reaction.

Workflow for Optimizing Reaction Conditions

Caption: A systematic workflow for optimizing spirocyclization reaction conditions.

Guide 2: Tackling Stereoselectivity Challenges

Achieving the desired stereochemistry is a common hurdle in spirocycle synthesis, as these molecules often contain multiple chiral centers.[9]

Problem: Formation of a mixture of diastereomers that are difficult to separate.

Potential Causes & Solutions:

• Thermodynamic vs. Kinetic Control: The reaction may be proceeding under thermodynamic control, leading to the most stable diastereomer, which may not be the desired one. Alternatively, kinetic control might favor a different isomer.[4]

  • Protocol: To favor the kinetic product, run the reaction at a lower temperature for a shorter duration. For the thermodynamic product, higher temperatures and longer reaction times are generally preferred.[4]

• Catalyst/Reagent Influence: The choice of catalyst or reagent can profoundly impact stereoselectivity.

  • Protocol: Employ chiral catalysts or auxiliaries to induce asymmetry.[4] For instance, chiral iridium complexes have been successfully used for enantioselective and diastereoselective spiroketalization.[4] Nickel-catalyzed enantioselective spirocyclizations have also been reported.[10]

• Substrate Control: The inherent stereochemistry of the starting material can direct the formation of a specific diastereomer.

  • Protocol: Introduce bulky substituents or directing groups on the substrate to favor a particular trajectory for the cyclizing moiety.[4]

Decision Tree for Stereoselectivity Troubleshooting

Sources

• 1. Recent Advances in Biocatalytic Dearomative Spirocyclization Reactions [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Solvent controlled synthesis of spiro and nonspiro indolinones with aminonaphthoquinone and pyrazolone moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹⁹F NMR Shifts of gem-Difluoro Spirocyclic Compounds for Researchers and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become a cornerstone for modulating a molecule's physicochemical and pharmacokinetic properties. Among the various fluorinated motifs, the gem-difluoroalkyl group stands out for its ability to act as a bioisostere for carbonyls and hydrated carbonyls, influence local conformational preferences, and enhance metabolic stability. When this functional group is embedded within a spirocyclic framework—a class of compounds characterized by two rings connected at a single carbon atom—the resulting molecules offer a unique three-dimensional architecture that is of increasing interest in drug discovery.[1]

This guide provides an in-depth comparison of the ¹⁹F Nuclear Magnetic Resonance (NMR) shifts of gem-difluoro spirocyclic compounds. We will explore the key factors influencing these shifts, present comparative experimental data, and provide a robust protocol for the acquisition and analysis of high-quality ¹⁹F NMR spectra. This information is intended to empower researchers, scientists, and drug development professionals to leverage ¹⁹F NMR as a powerful tool for the structural elucidation and conformational analysis of this important class of molecules.

The Decisive Role of Molecular Geometry: Understanding ¹⁹F NMR Shifts in gem-Difluoro Spirocycles

The chemical shift of a fluorine nucleus is exquisitely sensitive to its local electronic environment, making ¹⁹F NMR a powerful probe of molecular structure and conformation. In gem-difluoro spirocyclic compounds, the ¹⁹F NMR chemical shifts are governed by a complex interplay of electronic and spatial effects.

Electronic Effects: The primary determinant of ¹⁹F chemical shifts is the electron density around the fluorine nucleus.

• Inductive Effects: Electron-withdrawing groups attached to the spirocyclic scaffold will deshield the fluorine nuclei, causing a downfield shift (less negative ppm values). Conversely, electron-donating groups will increase shielding, resulting in an upfield shift (more negative ppm values).[2]

• Hybridization: The hybridization of the carbon atom to which the fluorine is attached also plays a role. Fluorine atoms on sp³-hybridized carbons, as is the case in gem-difluoroalkanes, resonate in a characteristic region of the ¹⁹F NMR spectrum.[2]

Anisotropic and Steric Effects: The rigid and well-defined three-dimensional structure of spirocycles leads to significant through-space interactions that profoundly influence ¹⁹F NMR shifts.

• Magnetic Anisotropy: The circulation of electrons in nearby π-systems (e.g., aromatic rings) or even C-C and C-H σ-bonds can generate local magnetic fields that either shield or deshield the fluorine nuclei, depending on their spatial orientation relative to the anisotropic group. This effect is highly dependent on the conformation of the spirocyclic rings.

• Steric Compression: Close spatial proximity between the fluorine atoms and other atoms or functional groups can lead to van der Waals repulsion and distortion of the electron clouds, which typically results in a deshielding (downfield shift) of the affected fluorine nucleus.

Conformational Dynamics: Spirocyclic systems can exist in various conformations, and the observed ¹⁹F NMR spectrum is often a population-weighted average of the chemical shifts of the individual conformers. In cases of slow interconversion on the NMR timescale, separate signals for each conformer may be observed, providing valuable information about the conformational equilibrium. The introduction of a gem-difluoro group can itself influence the conformational preferences of the macrocyclic system.[3][4][5]

Comparative Analysis of ¹⁹F NMR Shifts: Spirocyclic vs. Acyclic and Monocyclic Analogues

To appreciate the unique spectral features of gem-difluoro spirocyclic compounds, it is instructive to compare their ¹⁹F NMR data with those of simpler acyclic and monocyclic analogues.

Compound Class	Typical ¹⁹F Chemical Shift Range (ppm)	Key Differentiating Features
Acyclic gem-Difluoroalkanes	-90 to -120	Generally show simpler spectra with less conformational complexity.
gem-Difluorocyclohexanes	Axial F: ~ -90 to -110Equatorial F: ~ -110 to -130	The chemical shift difference between the axial and equatorial fluorines is a hallmark, providing direct insight into ring conformation.[6]
gem-Difluorocyclopropenes	~ -106 to -112	Highly strained ring system influences electronic structure and chemical shifts.[7]
gem-Difluorospiro[3.3]heptanes	~ -100 to -115	The rigid, strained bicyclic system leads to distinct chemical shifts influenced by the fixed spatial orientation of the two rings.

Table 1: Comparative ¹⁹F NMR Chemical Shift Ranges. (Note: These are approximate ranges and can vary significantly with substitution.)

The data in Table 1 highlights that while the general region for sp³-hybridized C-F bonds is maintained, the specific chemical shifts in spirocyclic systems are highly sensitive to the unique structural constraints imposed by the fused ring system.

A Deeper Dive: Experimental Data for gem-Difluoro Spirocyclic Compounds

The following table presents a compilation of experimental ¹⁹F NMR data for a selection of gem-difluoro spirocyclic compounds and their relevant precursors, illustrating the impact of the spirocyclic scaffold on the chemical shifts.

Compound	Structure	Solvent	¹⁹F Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Reference
Diisopropyl 3,3-difluorocyclobutane-1,1-dicarboxylate	CDCl₃	Not explicitly stated in abstract, but a precursor to the spirocycle.	-	[1]
6,6-Difluorospiro[3.3]heptane-2-carboxamide	Not explicitly stated in abstract, but the core structure for which derivatives were synthesized.	-	-	[1]
2-(3,3-Difluorocycloprop-1-en-1-yl)thiophene	CDCl₃	-106.18 (s)	-	[7]
3,3-Dimethyl-1,1-difluorocyclohexane	Not specified	Not explicitly stated in abstract, but geminal coupling constants were measured.	-	[6]
3,3,5,5-Tetramethyl-1,1-difluorocyclohexane	Not specified	Not explicitly stated in abstract, but geminal coupling constants were measured.	-	[6]

Table 2: Experimental ¹⁹F NMR Data for Selected gem-Difluoro Compounds.

The synthesis of a variety of 6,6-difluorospiro[3.3]heptane-derived building blocks has been reported, indicating the availability of a range of compounds for further NMR studies.[1] The detailed spectral data for these compounds, often found in the supporting information of publications, are invaluable for building a comprehensive understanding of structure-shift relationships.

Experimental Protocol: Acquiring High-Quality ¹⁹F NMR Spectra

The acquisition of high-quality ¹⁹F NMR spectra is crucial for accurate structural and conformational analysis. The following protocol provides a robust starting point for the analysis of gem-difluoro spirocyclic compounds.

1. Sample Preparation:

• Dissolve 5-10 mg of the gem-difluoro spirocyclic compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, CD₃OD, DMSO-d₆). Ensure the solvent is free of any fluorine-containing impurities.

• Use a high-quality NMR tube to minimize spectral artifacts.

2. Spectrometer Setup:

• Use a high-field NMR spectrometer equipped with a broadband or fluorine-specific probe.

• Tune and match the probe for the ¹⁹F frequency.

• Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

3. Acquisition Parameters:

• Pulse Sequence: A simple one-pulse experiment is typically sufficient for routine ¹⁹F NMR spectra.

• Spectral Width: The chemical shift range for organofluorine compounds is large.[8] A spectral width of at least 250 ppm (centered around -120 ppm as a starting point) is recommended to avoid spectral folding.

• Acquisition Time: An acquisition time of 1-2 seconds is generally adequate.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to allow for full relaxation of the fluorine nuclei, which is important for accurate integration.

• Number of Scans: The number of scans will depend on the concentration of the sample. For a typical sample, 16 to 64 scans should provide a good signal-to-noise ratio.

• Proton Decoupling: For simplified spectra and improved signal-to-noise, proton decoupling (e.g., using a WALTZ-16 or GARP sequence) should be employed during the acquisition period. To observe ¹H-¹⁹F coupling constants, acquire a spectrum without proton decoupling.

4. Data Processing:

• Apply an exponential window function (line broadening) of 0.3-1.0 Hz to improve the signal-to-noise ratio.

• Perform a Fourier transform of the free induction decay (FID).

• Phase the spectrum carefully to obtain pure absorption lineshapes.

• Reference the spectrum. While CFCl₃ (δ = 0 ppm) is the standard reference, it is often more convenient to use an external or internal secondary reference standard with a known chemical shift.

• Integrate the signals to determine the relative ratios of different fluorine environments.

// Nodes A [label="¹⁹F NMR Chemical Shift", fillcolor="#4285F4", fontcolor="#FFFFFF"]; B [label="Electronic Effects", fillcolor="#EA4335", fontcolor="#FFFFFF"]; C [label="Spatial & Conformational Effects", fillcolor="#FBBC05", fontcolor="#202124"]; D [label="Inductive Effects\n(Electron Donating/Withdrawing Groups)", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Hybridization (sp³)", fillcolor="#F1F3F4", fontcolor="#202124"]; F [label="Magnetic Anisotropy\n(Through-Space Shielding/Deshielding)", fillcolor="#F1F3F4", fontcolor="#202124"]; G [label="Steric Compression", fillcolor="#F1F3F4", fontcolor="#202124"]; H [label="Conformational Dynamics\n(Ring P puckering, Interconversion)", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges A -> B; A -> C; B -> D; B -> E; C -> F; C -> G; C -> H; } }

Figure 1: Key factors influencing the ¹⁹F NMR chemical shifts in gem-difluoro spirocyclic compounds.

Conclusion

The ¹⁹F NMR spectroscopy of gem-difluoro spirocyclic compounds offers a rich source of information for the modern medicinal chemist. The sensitivity of the ¹⁹F chemical shift to the local electronic and steric environment, combined with the conformational rigidity of the spirocyclic scaffold, provides a powerful tool for unambiguous structure determination and detailed conformational analysis. By understanding the fundamental principles that govern these chemical shifts and by employing robust experimental protocols, researchers can confidently utilize ¹⁹F NMR to accelerate the design and development of novel, three-dimensional drug candidates. As the synthesis of increasingly complex fluorinated spirocycles continues to advance, the application of ¹⁹F NMR will undoubtedly play an even more critical role in unlocking their full therapeutic potential.

References

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chem. Sci., 2024, 15 , 1234-1239. [Link]

• Fluorine NMR. Spectra of conformationally constrained Gem‐difluorocyclohexanes. J. Am. Chem. Soc. 1968, 90 (14), 3773–3777. [Link]

• Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Chem. Commun., 2015, 51 , 12152-12155. [Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. DiVA portal. [Link]

• The effect of gem-difluorination on the conformation and properties of a model macrocyclic system. Chemical Science, The Royal Society of Chemistry. [Link]

• Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. J. Org. Chem. 2018, 83, 6, 3220–3225. [Link]

• Multigram Synthesis of Advanced 6,6-Difluorospiro[3.3]heptane-derived Building Blocks. Org. Process Res. Dev. 2019, 23, 12, 2723–2728. [Link]

• 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara. [Link]

• 19Flourine NMR. University of Ottawa. [Link]

• 19F-centred NMR analysis of mono-fluorinated compounds. RSC Adv., 2022, 12 , 8809-8818. [Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy. Wikipedia. [Link]

• 19F-centred NMR analysis of mono-fluorinated compounds. National Center for Biotechnology Information. [Link]

• Fast 19F Magic-Angle-Spinning NMR Crystallography for Structural Characterization of Fluorine-Containing Pharmaceutical Compounds. Anal. Chem. 2021, 93, 24, 8476–8484. [Link]

• 4,4-Difluoroproline as a Unique 19F NMR Probe of Proline Conformation. J. Am. Chem. Soc. 2014, 136, 25, 9048–9056. [Link]

• Facile synthesis of 2-azaspiro[3.4]octane. Org. Biomol. Chem., 2019, 17 , 3056-3065. [Link]

• The Synthesis of 2,5-Dioxaspiro[3.4]octane Building Blocks: Three-Dimensional Spirocyclic Analogs of 1,4-Dioxanes. Eur. J. Org. Chem. 2021, 2021, 40, 5485-5490. [Link]

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• 3. The effect of gem-difluorination on the conformation and properties of a model macrocyclic system - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]

Comparing metabolic stability of fluorinated vs non-fluorinated spirocycles

Executive Summary

The "Escape from Flatland" vs. The Metabolic Cost

In modern drug discovery, spirocyclic scaffolds (e.g., spiro[3.3]heptanes, spirooxetanes) have emerged as premier bioisosteres for saturated heterocycles and planar aromatics. They offer vectors to explore novel 3D chemical space, improve solubility, and lower lipophilicity (LogD). However, a critical trade-off exists: metabolic liability.

While spirocycles reduce aromatic ring count (improving developability), their high

character introduces multiple aliphatic C-H bonds susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes. Furthermore, spiro-amines often exhibit elevated pKa values compared to their piperazine/morpholine parents, potentially leading to high clearance via mechanism-based inactivation or lysosomal trapping.

This guide objectively compares the metabolic stability of fluorinated vs. non-fluorinated spirocycles . It demonstrates how strategic fluorination serves as a "metabolic brake," modulating pKa and blocking sites of oxidative attack without sacrificing the structural integrity of the spiro-core.

Part 1: Mechanistic Insight – The Fluorine Shield

To understand the stability differences, one must analyze the interaction between the spiro-scaffold and the CYP450 catalytic cycle.

The C-H vs. C-F Bond Energy Differential

The primary mechanism of Phase I metabolism for spirocycles is hydrogen atom abstraction (HAT) by the high-energy Iron(IV)-oxo radical cation of CYP450 (Compound I).

• Non-Fluorinated Spirocycles: Possess multiple secondary (

  ) C-H bonds. The bond dissociation energy (BDE) for a standard secondary C-H is ~98 kcal/mol. This is energetically accessible for CYP Compound I.

• Fluorinated Spirocycles: The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol). It is inert to CYP attack. More importantly, the high electronegativity of fluorine pulls electron density from adjacent C-H bonds (inductive effect,

  ), increasing their BDE and raising the ionization potential, making the entire ring system less prone to oxidation.

pKa Modulation and Lipophilicity

Spirocyclic amines (e.g., 2-azaspiro[3.3]heptane) are often more basic than the piperidines they replace due to ring strain and lack of eclipsing interactions.

• High pKa Risk: Highly basic amines (

  ) can bind tightly to the heme iron of CYPs or undergo lysosomal trapping, leading to high intrinsic clearance ( ).

• The Fluorine Fix: Fluorine is highly electronegative. Placing a fluorine atom (or

  group) on the spiro-ring reduces the basicity of the distal amine by 1–3 pKa units (via through-bond inductive effects). This brings the pKa into the physiological "Goldilocks zone" (7.0–8.5), reducing clearance while maintaining potency.

Conformational Locking

Fluorine introduces a "gauche effect," biasing the spirocycle into specific conformations. This can sterically hinder the approach of the bulky CYP heme group to remaining vulnerable C-H bonds.

Part 2: Comparative Analysis & Data Trends

The following data synthesizes findings from key medicinal chemistry campaigns (e.g., Enamine, Carreira group, Pfizer) comparing "naked" spirocycles with their fluorinated analogs.

Table 1: Physicochemical & Metabolic Shifts

Comparison of 2-azaspiro[3.3]heptane variants against standard heterocycles.

Scaffold Type	Structure Description	LogD	pKa Shift	Metabolic Stability ( )	Primary Metabolic Soft Spot
Reference	Piperidine / Piperazine	Baseline	Baseline	Moderate	-carbon oxidation
Spiro (Naked)	2-azaspiro[3.3]heptane	-0.5 to -1.0 (Lower)	+1.0 to +1.5 (More Basic)	High / Unstable	-C-H abstraction; N-oxidation
Spiro (F-Blocked)	6-fluoro-2-azaspiro[3.3]heptane	-0.2 to -0.5	-1.5 to -2.0 (Less Basic)	High Stability	Blocked at C6; Reduced N-basicity protects -C
Spiro (Oxetane)	2-oxa-6-azaspiro[3.3]heptane	-1.5 (Much Lower)	-2.0 (Less Basic)	Very High Stability	Ether oxygen reduces lipophilicity significantly

Case Study: Sonidegib Analogues (Mykhailiuk et al.)

In a study replacing the phenyl ring of the drug Sonidegib with spiro[3.3]heptane cores:

• Non-Fluorinated Spiro: The "naked" spiro[3.3]heptane analogue showed a decrease in metabolic stability compared to the original phenyl ring. The high

  count provided too many sites for CYP attack.

• Strategic Fluorination: Introduction of fluorine (specifically

  or oxetane motifs) is required to restore stability to levels comparable to the aromatic parent.

Visualization: The Metabolic Blockade

The following diagram illustrates the mechanistic divergence between a naked spirocycle and a fluorinated analog upon encountering a CYP450 enzyme.

Caption: CYP450 catalytic attack results in H-abstraction on non-fluorinated spirocycles, whereas the C-F bond repels the enzyme, preserving the drug.

Part 3: Experimental Protocol

To generate the data required for the comparison above, a standardized Microsomal Stability Assay is employed. This protocol ensures self-validating results through the use of specific controls.

Protocol: High-Throughput HLM Stability Assay

Objective: Determine the intrinsic clearance (

) and half-life ( ) of spirocyclic compounds in Human Liver Microsomes (HLM).

Materials:

• Pooled Human Liver Microsomes (20 mg/mL protein concentration).

• NADPH Regenerating System (or 1 mM NADPH final conc).

• Test Compounds (10 mM DMSO stock).

• Controls: Testosterone (High Clearance), Diclofenac (CYP2C9 marker), Warfarin (Low Clearance).

• Quenching Solution: Acetonitrile (ACN) containing internal standard (IS).

Workflow Steps:

• Preparation: Dilute test compounds to 1

  M in phosphate buffer (100 mM, pH 7.4).

  • Why: 1

    M is below for most CYPs, ensuring linear kinetics (pseudo-first-order).

• Pre-Incubation: Mix Compound + Microsomes (0.5 mg/mL final protein). Incubate at 37°C for 5 mins.

  • Why: Allows temperature equilibration and non-specific protein binding.

• Initiation: Add NADPH cofactor to start the reaction.

• Sampling: At

  min, remove aliquots (e.g., 50 L).

• Quenching: Immediately dispense into 150

  L ice-cold ACN + IS. Vortex and centrifuge (4000 rpm, 10 min).

  • Why: Precipitates proteins to stop metabolism and prepare for LC-MS.

• Analysis: Inject supernatant onto LC-MS/MS (MRM mode).

Calculation: Plot ln(% Remaining) vs. Time. The slope

is the elimination rate constant.

Visualization: Assay Workflow

Caption: Step-by-step workflow for determining intrinsic clearance in liver microsomes.

References

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry. Chemical Reviews. Link

• Mykhailiuk, P. K. (2019). Saturated Bioisosteres of Benzene: Where to Go Next? Organic & Biomolecular Chemistry.[1][2] Link

• Pidvyshennyi, O., et al. (2024).[3] Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties. Journal of Medicinal Chemistry.[4][5] Link

• Stepan, A. F., et al. (2011).[6] Metabolism-Directed Design of Oxetane-Containing Arylsulfonamide Derivatives as Potent and Selective Inhibitors of the Voltage-Gated Sodium Channel Nav1.7. Journal of Medicinal Chemistry.[4][5] Link

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Lowering Lipophilicity by Adding Carbon: AzaSpiroHeptanes, a logD Lowering Twist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mykhailiukchem.org [mykhailiukchem.org]
• 5. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: 4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane vs. 8-oxa-2-azaspiro[4.5]decane

Executive Summary

In the optimization of spirocyclic amine scaffolds, the transition from 8-oxa-2-azaspiro[4.5]decane (Compound A) to its gem-difluorinated analog, 4,4-difluoro-8-oxa-2-azaspiro[4.5]decane (Compound B) , represents a critical "tactical fluorination" strategy.

While Compound A offers a robust, three-dimensional scaffold with high Fsp³ character (enhancing solubility and selectivity), it often suffers from metabolic liability at the pyrrolidine ring and excessive basicity. Compound B introduces a gem-difluoro motif at the C4 position. This modification is not merely structural; it acts as an electronic governor, lowering the pKa of the secondary amine, blocking metabolic hot spots, and altering the vector of the lone pair via the gauche effect.

This guide objectively compares these two scaffolds, providing synthetic routes, physicochemical data, and experimental protocols for validation.

Structural & Physicochemical Analysis[1][2][3][4][5][6][7][8]

The core difference lies in the electronic and steric environment of the pyrrolidine ring.

Feature	8-oxa-2-azaspiro[4.5]decane	4,4-Difluoro-8-oxa-2-azaspiro[4.5]decane	Impact of Fluorination
Structure	Unsubstituted pyrrolidine spiro-fused to THP.	gem-Difluoro substitution at C4 (pyrrolidine).	Inductive electron withdrawal; metabolic blocking.
Basicity (pKa)	~9.5 - 10.0 (Typical secondary amine)	~7.8 - 8.5	Decreased. Reduces lysosomal trapping and hERG liability.
Lipophilicity (LogD)	Low (Hydrophilic)	Moderate Increase	Tunable. Fluorine increases lipophilicity but lowers basicity, balancing LogD.
Metabolic Stability	Susceptible to CYP450 oxidation at C3/C4.	C4 blocked; C3 deactivated.	Enhanced. Prevents formation of reactive iminium ions.
Conformation	Flexible envelope.	Rigidified (Fluorine Gauche Effect).	Pre-organized. May improve binding entropy.

Mechanistic Insight: The Fluorine Effect

The introduction of fluorine at the C4 position creates a strong

-inductive effect ( ). This pulls electron density away from the nitrogen atom (at C2), stabilizing the free base form and making the protonated ammonium species more acidic. This pKa shift is crucial for oral bioavailability, as it increases the fraction of neutral species available for passive membrane permeability at physiological pH (7.4).

Synthetic Accessibility & Pathways[1]

The synthesis of the difluoro analog requires a divergent strategy, typically proceeding through a ketone intermediate that allows for nucleophilic fluorination.

Comparative Synthesis Workflow

Figure 1: Divergent synthetic pathways. Route A utilizes standard reductive cyclization, while Route B requires a ketone handle for late-stage fluorination.

Detailed Protocol: Deoxofluor Fluorination (Route B, Step B3)

Note: This protocol assumes the precursor N-Boc-8-oxa-2-azaspiro[4.5]decan-4-one is available.

• Preparation: Dissolve N-Boc-8-oxa-2-azaspiro[4.5]decan-4-one (1.0 eq) in anhydrous DCM under Argon.

• Reagent Addition: Cool to 0°C. Add Deoxofluor (bis(2-methoxyethyl)aminosulfur trifluoride) (2.5 eq) dropwise. Caution: Deoxofluor is thermally more stable than DAST but still releases HF.

• Reaction: Allow to warm to room temperature and stir for 16 hours. Monitor by TLC (stain with KMnO4; ketone spot should disappear).

• Quench: Pour reaction mixture slowly into saturated aqueous NaHCO3 at 0°C. Gas evolution will occur.

• Extraction: Extract with DCM (3x). Dry organics over Na2SO4 and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) to yield the N-Boc-4,4-difluoro intermediate.

Experimental Performance & Validation

To validate the superiority of the difluoro scaffold in a drug discovery context, the following assays are mandatory.

Experiment 1: pKa Determination via Potentiometric Titration

Objective: Quantify the basicity shift induced by fluorination.

Protocol:

• Instrument: Sirius T3 or equivalent potentiometric titrator.

• Sample Prep: Dissolve 1 mg of compound in 1.5 mL of assay buffer (0.15 M KCl).

• Titration: Perform triple titration from pH 2.0 to pH 12.0 using 0.5 M KOH and 0.5 M HCl.

• Analysis: Use the Bjerrum plot to determine the pKa where [BH+] = [B].

Expected Results:

• Compound A: pKa ≈ 9.8 (High basicity, potential phospholipidosis risk).

• Compound B: pKa ≈ 8.2 (Optimal for CNS penetration and reduced hERG binding).

Experiment 2: Microsomal Stability (Metabolic Soft Spot Analysis)

Objective: Demonstrate the blocking of oxidative metabolism at the C4 position.

Protocol:

• System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Incubation: 1 µM test compound + NADPH regenerating system in phosphate buffer (pH 7.4).

• Timepoints: 0, 5, 15, 30, 60 min at 37°C.

• Quench: Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: LC-MS/MS (MRM mode). Monitor parent depletion and search for +16 Da (oxidation) metabolites.

Data Interpretation:

• Compound A: Rapid clearance (High CL_int). Major metabolite: +16 Da at pyrrolidine ring (C3/C4 hydroxylation).

• Compound B: Reduced clearance. The C4-difluoro group prevents hydroxylation at C4 and electronically deactivates C3.

Decision Matrix: When to Use Which?

Scenario	Select Compound A (Non-Fluoro)	Select Compound B (Difluoro)
Project Stage	Early Hit Generation / HTS	Lead Optimization / Candidate Selection
Synthetic Budget	Low (Cheap reagents)	High (Requires fluorinating agents)
ADME Issue	Solubility is the only concern.	High Clearance / hERG Safety Signal.
Target Class	GPCRs (tolerant of basic amines).	Kinases / CNS Targets (require specific pKa).

Biological Logic Flow

Figure 2: Strategic rationale for applying the difluoro-spiro scaffold in lead optimization.

References

• Physicochemical Properties of gem-Difluorinated Saturated Bicyclic Amines. European Journal of Organic Chemistry. (2022). Discusses pKa and LogP shifts in spirocyclic systems.

• Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. (2021). Comprehensive review of spirocycles including 8-oxa-2-azaspiro[4.5]decane.

• Effect of Fluorination on Basicity and Lipophilicity. Journal of Medicinal Chemistry. (2015). Foundational text on fluorine's inductive effects in amines.

• Synthesis of 8-oxa-2-azaspiro[4.5]decane. ChemScene Product Data. (2023). Commercial availability and structure confirmation.